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Compound of Interest

Compound Name: IR-58

Cat. No.: B15581908 Get Quote

Chemical Structure and Identification
IR-58 is a complex organic molecule, identified by the Chemical Abstracts Service (CAS)

number 2374274-84-5. Its systematic name is 2-(2-(2-Chloro-3-(2-(1-(11-((2-methoxy-2-

oxoethyl)amino)-11-oxoundecyl)-3,3-dimethylindolin-2-ylidene)ethylidene)cyclohex-1-en-1-

yl)vinyl)-1-(11-((2-methoxy-2-oxoethyl)amino)-11-oxoundecyl)-3,3-dimethyl-3H-indol-1-ium.

Based on its structural components, featuring indolenine moieties linked by a polymethine

chain, IR-58 is classified as a cyanine dye. The name "IR" suggests that it likely absorbs and

emits light in the infrared region of the electromagnetic spectrum, a characteristic common to

many cyanine dyes used in various scientific applications.

Molecular Formula: C₅₈H₈₃ClN₄O₆⁺

Molecular Weight: 980.25 g/mol

Currently, a publicly available, peer-reviewed visual representation of the definitive chemical

structure of IR-58 is not available. Chemical databases provide a MOL file for this CAS number,

which can be used with chemical drawing software to generate the structure.

Technical Data
At present, there is no publicly accessible, detailed technical data sheet or comprehensive

research paper that outlines the specific quantitative properties of IR-58. Information such as

excitation and emission maxima, molar extinction coefficient, quantum yield, and solubility

parameters are not available in the public domain.
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Experimental Protocols and Applications
Detailed experimental protocols specifically utilizing IR-58 are not currently published in peer-

reviewed scientific literature. General applications for near-infrared (NIR) cyanine dyes of this

type often include:

Fluorescent Imaging: As fluorescent probes for in vitro and in vivo imaging due to their

emission in the NIR window, which allows for deeper tissue penetration and reduced

autofluorescence.

Labeling: Covalent conjugation to biomolecules such as proteins, antibodies, and nucleic

acids to enable their detection and tracking.

Flow Cytometry: For the identification and sorting of labeled cells.

Without specific studies on IR-58, any experimental protocol would be hypothetical and based

on the general use of similar cyanine dyes.

Signaling Pathways and Biological Interactions
There is no published research detailing the interaction of IR-58 with any specific biological

signaling pathways. The biological activity and potential targets of this compound have not

been characterized in the scientific literature.

Conclusion
IR-58 is a designated chemical entity with a defined chemical name and CAS number,

indicative of a cyanine dye structure. However, a significant gap exists in the publicly available

scientific literature regarding its specific chemical and physical properties, its applications, and

any associated biological activity. For researchers and drug development professionals, this

means that while the compound is available from chemical suppliers, its utility and behavior

would require thorough de novo characterization. Any use of IR-58 in a research or

development context would necessitate initial studies to determine its spectral properties,

solubility, stability, and any potential biological effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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